Cas no 73909-12-3 (1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one)

• Product name: 1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one
• CAS No: 73909-12-3
• MF: C₂₂H₂₆N₂OS
• MW: 366.5196
• CID: 1767686
• PubChem ID: 3056940

1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one
• 1-[2-(azepan-1-yl)ethylamino]-4-methylthioxanthen-9-one
• DTXSID50224496
• BRN 1329266
• Thioxanthen-9-one, 1-((2-(hexylmethyleneimino)ethyl)amino)-4-methyl-
• 9H-Thioxanthen-9-one, 1-((2-(hexahydro-1H-azepin-1-yl)ethyl)amino)-4-methyl-
• 1-(2'-Hexylmethyleneimino)ethylamino-4-methyl-thioxanthenone
• 5-20-04-00043 (Beilstein Handbook Reference)
• 73909-12-3

• Inchi： InChI=1S/C22H26N2OS/c1-16-10-11-18(23-12-15-24-13-6-2-3-7-14-24)20-21(25)17-8-4-5-9-19(17)26-22(16)20/h4-5,8-11,23H,2-3,6-7,12-15H2,1H3
• InChI Key： IXUXGZDTENUDRX-UHFFFAOYSA-N
• SMILES： CC1=C2C(=C(C=C1)NCCN3CCCCCC3)C(=O)C4=CC=CC=C4S2

Computed Properties

• Exact Mass: 366.177
• Monoisotopic Mass: 366.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 562.3°C at 760 mmHg
• Flash Point: 293.9°C
• Refractive Index: 1.642